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Compound Name: Bronze

CAS No.: 12597-70-5

Cat. No.: B228318
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Technical Support Center | Doc ID: AM-CuSn-004

To: R&D Engineering Teams, Materials Scientists, and Bio-Instrumentation Developers From:

Senior Application Scientist, Metallurgy Division Subject: Achieving >99.5% Relative Density in

Laser Powder Bed Fusion (LPBF) of Bronze

Executive Summary
Achieving full density in bronze alloys (specifically CuSn10) via Laser Powder Bed Fusion

(LPBF) presents a "thermal paradox." You are fighting the material's natural high thermal

conductivity (which dissipates the melt pool energy) against its high optical reflectivity (which

rejects laser energy).

This guide moves beyond basic parameter sets. It establishes a self-validating protocol to

diagnose porosity at the microstructural level and tune Volumetric Energy Density (VED) for

near-forged quality. While bronze is rarely used for drug delivery directly, high-density bronze
components are critical for thermal exchange units in bioreactors and antimicrobial touch

surfaces in sterile environments.
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Module 1: The Thermodynamic "Engine Room"
Objective: Establish a stable melt pool by balancing energy input against thermal dissipation.

The governing metric for density is Volumetric Energy Density (VED).[1] For CuSn10, the

"Goldilocks Zone" is significantly narrower than for Ti64 or Inconel.

The VED Equation
[2]

P: Laser Power (Watts)

v: Scan Speed (mm/s)

h: Hatch Spacing (mm)

t: Layer Thickness (mm)

Baseline Parameter Window (CuSn10)
Use these values as your Design of Experiments (DoE) centroid.
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Parameter Range Scientific Rationale

Laser Power 200W – 350W

High power is required to

overcome reflectivity, but

excessive power causes

keyhole porosity.

Scan Speed 600 – 900 mm/s

Too slow = keyholing

(vaporization). Too fast =

balling (surface tension break).

Hatch Spacing 0.08 – 0.12 mm

Must overlap by ~30% to

prevent "lack of fusion" voids

between tracks.

Layer Thickness 30 – 50 µm

Thinner layers allow better

heat penetration but increase

build time.

Target VED 65 – 90 J/mm³

Below 60 J/mm³ typically

results in lack of fusion; above

100 J/mm³ risks keyholing.

Module 2: Visualizing the Process Window
The relationship between Laser Power and Scan Speed is non-linear. Use the following

diagram to visualize where your current defects place you on the process map.

Scan Speed (v) increases -> Laser Power (P) increases ->

ZONE 1: Keyhole Porosity
(High P / Low v)

Deep, round pores caused by
metal vaporization.

ZONE 2: OPTIMAL DENSITY
(Balanced VED)
Stable melt pool.
>99.5% Density.

Increase Speed

Increase Power

ZONE 3: Balling Effect
(High v / High P)

Melt pool breaks into beads
due to surface tension.

Increase Speed

ZONE 4: Lack of Fusion
(Low P / High v)
Irregular voids.

Insufficient energy to melt powder.

Increase Power
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Caption: The "Process Window" for CuSn10. Density optimization requires moving from the

red/yellow/blue zones into the green zone by adjusting Power (P) and Speed (v).

Module 3: Troubleshooting & Diagnostics (Q&A)
Q1: I am seeing spherical pores in my micrographs. Is this keyholing or gas porosity? A: You

must distinguish based on size and distribution:

Keyhole Pores: Large (>50µm), often deep/elongated in the Z-axis (build direction). Cause:

VED is too high. The laser is drilling into the material, vaporizing the copper. Fix: Increase

scan speed or reduce power.

Gas Porosity (Hydrogen): Small (<20µm), perfectly spherical, random distribution. Cause:

Moisture in the powder feedstock.[3] Copper alloys are highly sensitive to hydrogen

embrittlement. Fix: Dry powder at 80°C for 4-6 hours before printing. Ensure Argon flow is

laminar.

Q2: My parts have irregular, jagged voids between layers. Why? A: This is Lack of Fusion

(LoF).

Mechanism: The melt pool was too shallow to penetrate the previous layer, or the hatch

spacing was too wide, leaving unmelted powder between tracks.

Fix:

Increase Laser Power.

Decrease Scan Speed.

Reduce Hatch Spacing (increase overlap).

Q3: The top surface is rough and "beaded." How does this affect internal density? A: This is the

Balling Effect.

Mechanism: At high scan speeds, the melt pool becomes unstable (Rayleigh-Plateau

instability) and breaks into isolated droplets rather than a continuous track.
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Consequence: The next layer cannot spread evenly over these beads, causing massive Lack

of Fusion voids immediately above the rough layer.

Fix: Reduce scan speed immediately.

Module 4: Diagnostic Workflow
Use this logic flow to systematically identify the root cause of your density issues.
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Start: Low Density Detected

Step 1: Optical Microscopy
(Cross-section XY & Z)

What is the pore shape?

Irregular / Jagged

Jagged edges

Round / Spherical

Smooth edges

Diagnosis: Lack of Fusion
(Energy too LOW) Pore Size?

Action: Increase VED
(↑ Power or ↓ Speed) Large (>50µm) & Deep

Deep tunnel

Small (<20µm) & Random

Tiny bubbles

Diagnosis: Keyholing
(Energy too HIGH)

Diagnosis: Gas/Moisture
(Feedstock Issue)

Action: Decrease VED
(↓ Power or ↑ Speed)

Action: Dry Powder
Check Gas Flow

Click to download full resolution via product page

Caption: Systematic fault tree analysis for classifying porosity defects in AM Bronze.
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Module 5: Post-Processing (The "Last Mile")
If process optimization yields 99.0% density, Hot Isostatic Pressing (HIP) is the industry

standard to close the final 1% of internal porosity (provided the pores are not surface-

connected).

Recommended HIP Cycle for CuSn10:

Temperature: 850°C – 950°C (Below solidus temp of ~1000°C).

Pressure: 100 MPa (Argon).

Hold Time: 2 – 4 Hours.

Mechanism: Plastic deformation and creep close the voids; diffusion bonding heals the

interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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